Cas no 942473-90-7 (7-Bromo-4-fluoro-1,3-benzothiazol-2-amine)

7-Bromo-4-fluoro-1,3-benzothiazol-2-amine structure
942473-90-7 structure
Product Name:7-Bromo-4-fluoro-1,3-benzothiazol-2-amine
CAS No:942473-90-7
MF:C7H4BrFN2S
MW:247.087462425232
MDL:MFCD09475481
CID:1090857
PubChem ID:26597106
Update Time:2025-04-20

7-Bromo-4-fluoro-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 7-Bromo-4-fluorobenzo[d]thiazol-2-amine
    • 2-AMINO-7-BROMO-4-FLUOROBENZOTHIAZOLE
    • 2-BenzothiazolaMine, 7-broMo-4-fluoro-
    • 7-bromo-4-fluoro-1,3-benzothiazol-2-amine
    • Z431688856
    • CS-0132548
    • 942473-90-7
    • DTXSID70650177
    • AKOS009578743
    • EN300-322919
    • 2,3,5,6-Tetrahydro-1H-[4,4]bipyridinyl-4-ol
    • 7-Bromo-4-fluoro-1,3-benzothiazol-2-amine
    • MDL: MFCD09475481
    • Inchi: 1S/C7H4BrFN2S/c8-3-1-2-4(9)5-6(3)12-7(10)11-5/h1-2H,(H2,10,11)
    • InChI Key: LWIGNCTXUWWDDC-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C2=C1SC(N)=N2)F

Computed Properties

  • Exact Mass: 245.92626g/mol
  • Monoisotopic Mass: 245.92626g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 67.2Ų

7-Bromo-4-fluoro-1,3-benzothiazol-2-amine Security Information

7-Bromo-4-fluoro-1,3-benzothiazol-2-amine Pricemore >>

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